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Compound of Interest

Compound Name: 2,5-Dihydroxybenzoic acid sodium

Cat. No.: B022357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of gentisic acid sodium salt
(Sodium 2,5-dihydroxybenzoate) in common laboratory solvents. Due to a lack of extensive,
publicly available quantitative data for the sodium salt form, this document summarizes the
available qualitative information and presents a standardized experimental protocol for
determining its solubility to empower researchers in generating precise measurements for their
specific applications.

Overview of Gentisic Acid Sodium Salt

Gentisic acid sodium salt is the monosodium salt of gentisic acid (2,5-dihydroxybenzoic acid). It
is a metabolite of salicylic acid and is recognized for its analgesic, anti-inflammatory, and
antioxidant properties[1][2]. Understanding its solubility is critical for a wide range of
applications, including formulation development, in vitro assay design, and pharmacokinetic
studies.

Solubility Data

Precise quantitative solubility data for gentisic acid sodium salt in a range of common
laboratory solvents is not extensively documented in publicly available literature. However,
qualitative descriptions and data for the parent compound provide a foundational
understanding. The following table summarizes the available information.
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Compound

Solvent Solubility Type Value Source(s)
Form
Water Sodium Salt Qualitative Soluble [11[3]
Water Parent Acid Quantitative 12.3 mg/mL [4]
DMSO Sodium Salt Qualitative Soluble [2]
Ethanol Parent Acid Qualitative Soluble [3]
Ether Parent Acid Qualitative Soluble [3]
) o Practically
Chloroform Parent Acid Qualitative [3]
Insoluble
] o Practically
Benzene Parent Acid Qualitative [3]
Insoluble

Note: The solubility of a salt is generally greater in aqueous solutions than its parent acid.
Therefore, the water solubility of gentisic acid sodium salt is expected to be higher than the
12.3 mg/mL reported for gentisic acid[4].

Experimental Protocol for Solubility Determination

To obtain precise, quantitative solubility data, the Saturation Shake-Flask Method is a reliable
and widely used technique[5]. This method involves equilibrating an excess amount of the
solute in the solvent of interest over a defined period and then measuring the concentration of
the dissolved compound.

Materials and Equipment

¢ Gentisic Acid Sodium Salt (solid powder)
e Solvent of interest (e.g., Water, Ethanol, DMSO)
e Analytical balance

e Glass vials or flasks with screw caps
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Orbital shaker or rotator with temperature control

Centrifuge or filtration apparatus (e.g., syringe filters, 0.45 pum)

Calibrated pipettes

Apparatus for concentration analysis (e.g., UV-Vis Spectrophotometer, HPLC)

Procedure

o Preparation: Add an excess amount of gentisic acid sodium salt to a glass vial. The excess
should be sufficient to ensure that undissolved solid remains at the end of the experiment,
confirming saturation[5][6].

o Solvent Addition: Add a known volume of the desired solvent to the vial.

o Equilibration: Tightly seal the vials and place them on an orbital shaker in a temperature-
controlled environment (e.g., 25°C). Agitate the mixture for a predetermined period, typically
24 to 72 hours, to ensure equilibrium is reached[6][7]. The duration may vary depending on
the compound and solvent system.

o Phase Separation: After equilibration, allow the vials to stand to let the suspended particles
settle. Separate the undissolved solid from the saturated solution by either centrifugation or
filtration[7][8]. This step is critical to ensure only the dissolved compound is measured.

« Dilution: Carefully pipette a known volume of the clear supernatant (the saturated solution)
and dilute it with the appropriate solvent to a concentration that falls within the linear range of
the analytical method.

o Quantification: Analyze the concentration of the diluted solution using a calibrated analytical
method, such as UV-Vis spectrophotometry or HPLC[6][9].

o Calculation: Calculate the solubility of the gentisic acid sodium salt in the solvent by
multiplying the measured concentration by the dilution factor. The result is typically
expressed in mg/mL or g/L.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps of the shake-flask method for determining

solubility.

1. Add Excess Solute

(Gentisic Acid Sodium Salt)
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2. Add Known Volume
of Solvent

3. Equilibrate

(Shake at constant temp
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(Saturated Solution)

6. Dilute Sample

7. Quantify Concentration
(HPLC or UV-Vis)

8. Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b022357#solubility-of-gentisic-acid-sodium-salt-in-
common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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